Cas no 10471-78-0 (2-Isopropenyl-2-oxazoline)

• Product Name: 2-Isopropenyl-2-oxazoline
• CAS No: 10471-78-0
• MF: C₆H₉NO
• MW: 111.141761541367
• MDL: MFCD03427229
• CID: 118627
• PubChem ID: 82651
• Update Time: 2025-05-23

2-Isopropenyl-2-oxazoline Chemical and Physical Properties

Names and Identifiers

• Oxazole,4,5-dihydro-2-(1-methylethenyl)-
• 2-ISOPROPENYL-2-OXAZOLINE
• 2-prop-1-en-2-yl-4,5-dihydro-1,3-oxazole
• 2-(1-Methylethenyl)-4,5-dihydrooxazole
• 2-(Propen-2-yl)-4,5-dihydro-1,3-oxazole
• 2-isopropenyl-4,5-dihydro-oxazole
• 2-isopropenyloxazoline
• isopropenyl oxazoline
• Oxazole,4,5-dihydro-2-(1-methylethenyl)
• 4,5-dihydro-2-(prop-1-en-2-yl)oxazole
• 2-ISOPROPENYL-2-OXAZOLINE99+%
• isopropenyloxazoline
• AKOS015912495
• A852480
• AS-30427
• 2-OXAZOLINE, 2-ISOPROPENYL-
• MFCD03427229
• SCHEMBL16416
• 2-(PROP-1-EN-2-YL)-4,5-DIHYDRO-1,3-OXAZOLE
• DTXSID8065086
• SY241949
• LPIQIQPLUVLISR-UHFFFAOYSA-N
• 2-Isopropenyl-2-oxazoline, 98%
• 1222UHN97L
• AMY10787
• 2-(1-Propen-2-yl)-4,5-dihydrooxazole
• NS00128718
• UNII-1222UHN97L
• 10471-78-0
• Oxazole, 4,5-dihydro-2-(1-methylethenyl)-
• 2-ISOPROPENYL-2-OXAZOLINE 99+%
• DB-203415
• DTXCID7032890
• 2-Isopropenyl-2-oxazoline

• MDL： MFCD03427229
• Inchi： 1S/C6H9NO/c1-5(2)6-7-3-4-8-6/h1,3-4H2,2H3
• InChI Key： LPIQIQPLUVLISR-UHFFFAOYSA-N
• SMILES： O1C(C(=C)C)=NCC1

Computed Properties

• Exact Mass: 111.06800
• Monoisotopic Mass: 111.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.6A^2
• XLogP3: 0.8

Experimental Properties

• Density: 1.06 g/mL at 25 °C(lit.)
• Melting Point: −47 °C(lit.)
• Boiling Point: 147 °C(lit.)
• Flash Point: 119 °F
• Refractive Index: n20/D 1.478(lit.)
• PSA: 21.59000
• LogP: 0.42680

2-Isopropenyl-2-oxazoline Security Information

• Hazardous Material transportation number：UN 3384 6.1/PG 1
• WGK Germany：3
• Hazard Category Code： 10-23-36/37/38
• Safety Instruction： S26; S36; S45
• Hazardous Material Identification：
• Safety Term：S26-36-45
• Risk Phrases：R10; R23; R36/37/38
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Oxazolines

Additional information on 2-Isopropenyl-2-oxazoline

Comprehensive Guide to 2-Isopropenyl-2-oxazoline (CAS No. 10471-78-0): Properties, Applications, and Industry Trends

2-Isopropenyl-2-oxazoline (CAS No. 10471-78-0) is a versatile heterocyclic compound widely recognized for its reactive vinyl group and oxazoline ring. This monomer is pivotal in polymer chemistry, serving as a building block for functional polymers, coatings, and adhesives. Its unique structure enables copolymerization with other monomers, enhancing material properties like thermal stability and chemical resistance. Researchers and manufacturers increasingly focus on sustainable synthesis methods and bio-based alternatives, aligning with global trends toward green chemistry.

The demand for 2-Isopropenyl-2-oxazoline has surged due to its role in high-performance materials. A common search query, "how to modify polymers with 2-isopropenyl-2-oxazoline," reflects industry interest in its crosslinking capabilities. The compound’s reactivity with carboxyl groups makes it ideal for surface modification of nanoparticles and fibers, a topic frequently explored in academic papers and patents. Recent studies highlight its potential in smart coatings that respond to environmental stimuli, such as pH or temperature changes.

From an industrial perspective, CAS No. 10471-78-0 is critical in adhesive formulations for automotive and aerospace sectors. Users often search for "2-isopropenyl-2-oxazoline suppliers" or "safety data sheets," emphasizing the need for reliable sourcing and handling guidelines. Innovations like water-based polymerization techniques have reduced VOC emissions, addressing environmental regulations—a key concern for manufacturers. Additionally, its compatibility with UV-curable systems positions it as a candidate for 3D printing resins, a rapidly growing market.

Emerging applications of 2-Isopropenyl-2-oxazoline include biomedical engineering, where its biocompatibility and protein conjugation properties are exploited for drug delivery systems. Searches like "oxazoline monomers in medical devices" underscore this niche. Furthermore, the compound’s hydrolytic stability makes it suitable for marine coatings, combating biofouling—a hot topic in ocean conservation efforts. As industries prioritize circular economy models, recycling strategies for oxazoline-containing polymers are gaining traction.

In summary, 2-Isopropenyl-2-oxazoline (CAS No. 10471-78-0) bridges gaps between traditional chemistry and cutting-edge technology. Its adaptability to eco-friendly processes and multifunctional applications ensures its relevance in sectors ranging from electronics to healthcare. For those exploring "advanced monomer solutions," this compound offers a compelling case study in innovation and sustainability.